Cas no 1156919-29-7 (2-{4-3-(Aminomethyl)-2-pyridinyl-1-piperazinyl}-1-ethanol)

• Product Name: 2-{4-3-(Aminomethyl)-2-pyridinyl-1-piperazinyl}-1-ethanol
• CAS No: 1156919-29-7
• MF: C₁₂H₂₀N₄O
• MW: 236.313402175903
• CID: 1079645
• PubChem ID: 43574338
• Update Time: 2025-04-20

2-{4-3-(Aminomethyl)-2-pyridinyl-1-piperazinyl}-1-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-{4-[3-(Aminomethyl)-2-pyridinyl]-1-piperazinyl}-1-ethanol
• AKOS005855566
• 2-(4-(3-(Aminomethyl)pyridin-2-yl)piperazin-1-yl)ethanol
• 2-{4-[3-(aminomethyl)pyridin-2-yl]piperazin-1-yl}ethan-1-ol
• 1156919-29-7
• 2-[4-[3-(aminomethyl)pyridin-2-yl]piperazin-1-yl]ethanol
• 2-{4-3-(Aminomethyl)-2-pyridinyl-1-piperazinyl}-1-ethanol

• MDL： MFCD12437586
• Inchi： 1S/C12H20N4O/c13-10-11-2-1-3-14-12(11)16-6-4-15(5-7-16)8-9-17/h1-3,17H,4-10,13H2
• InChI Key： QFFMYLHUNLXQPT-UHFFFAOYSA-N
• SMILES： OCCN1CCN(C2C(=CC=CN=2)CN)CC1

Computed Properties

• Exact Mass: 236.16371127g/mol
• Monoisotopic Mass: 236.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 65.6Ų